Cas no 1107465-51-9 (5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine)

• Product Name: 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine
• CAS No: 1107465-51-9
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5094325
• PubChem ID: 28808560
• Update Time: 2025-05-24

5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [3-(furan-2-yl)-1H-pyrazol-5-yl]methanamine
• 1-[5-(furan-2-yl)-1H-pyrazol-3-yl]methanamine
• 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine

• Inchi： 1S/C8H9N3O/c9-5-6-4-7(11-10-6)8-2-1-3-12-8/h1-4H,5,9H2,(H,10,11)
• InChI Key： VQWGDAAODMUVAK-UHFFFAOYSA-N
• SMILES： C(C1NN=C(C2=CC=CO2)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine

5-(Furan-2-yl)-1H-pyrazol-3-ylmethanamine (CAS No. 1107465-51-9): An Overview of a Promising Heterocyclic Compound

5-(Furan-2-yl)-1H-pyrazol-3-ylmethanamine (CAS No. 1107465-51-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising biological activities and therapeutic potential, making it a focal point of ongoing research.

The chemical structure of 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine consists of a pyrazole ring linked to a furan ring through a methylene group, with an amine functional group attached to the pyrazole ring. This arrangement confers the compound with a combination of aromatic and heterocyclic properties, which are often associated with bioactive molecules.

In the realm of medicinal chemistry, the interest in 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine stems from its potential as a lead compound for drug discovery. Recent studies have explored its pharmacological properties, including its ability to modulate various biological targets. For instance, research has shown that this compound exhibits significant anti-inflammatory and analgesic effects, making it a candidate for the development of new treatments for inflammatory diseases and pain management.

One of the key areas of investigation is the role of 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine in modulating the activity of enzymes and receptors involved in inflammatory pathways. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are crucial mediators of inflammation. Additionally, it has been shown to reduce the expression of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins, key players in pain and inflammation.

Beyond its anti-inflammatory properties, 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine has also been studied for its potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism by which it exerts these effects is not yet fully understood but may involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The structural versatility of 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine also makes it an attractive scaffold for chemical modification and optimization. Researchers have synthesized various derivatives by introducing different substituents on the pyrazole and furan rings, aiming to enhance its biological activity and improve its pharmacokinetic properties. These efforts have led to the identification of several analogs with improved potency and selectivity.

In addition to its therapeutic potential, 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine has been studied for its use as a probe molecule in biochemical assays. Its unique structure allows it to interact with specific protein targets, making it useful for understanding protein function and identifying novel drug targets. This application has broad implications for drug discovery and development, as it can facilitate the identification of new therapeutic agents.

The safety profile of 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 5-(furan-2-yl)-1H-pyrazol-3-ylmethanamine (CAS No. 1107465-51-9) represents a promising heterocyclic compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for various applications in pharmaceutical and medicinal chemistry. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for inflammatory diseases, pain management, and cancer therapy.